Cas no 20728-41-0 (2,1-Benzisothiazole, 4-methyl-)

2,1-Benzisothiazole, 4-methyl- structure
20728-41-0 structure
Product Name:2,1-Benzisothiazole, 4-methyl-
CAS No:20728-41-0
MF:C8H7NS
MW:149.212880373001
CID:3903014
PubChem ID:70670476
Update Time:2025-04-22

2,1-Benzisothiazole, 4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzisothiazole, 4-methyl-
    • SCHEMBL12131756
    • 20728-41-0
    • 4-Methylbenzo[c]isothiazole
    • Inchi: 1S/C8H7NS/c1-6-3-2-4-8-7(6)5-10-9-8/h2-5H,1H3
    • InChI Key: SALUYSOAGKZVOD-UHFFFAOYSA-N
    • SMILES: S1C=C2C(C=CC=C2C)=N1

Computed Properties

  • Exact Mass: 149.02992040g/mol
  • Monoisotopic Mass: 149.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.1Ų

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